Cas no 438215-97-5 (2-(2,5-Dimethylphenyl)-6-methylquinoline-4-carboxylic acid)

2-(2,5-Dimethylphenyl)-6-methylquinoline-4-carboxylic acid is a quinoline-based carboxylic acid derivative with potential applications in pharmaceutical and chemical research. Its structure features a dimethylphenyl substituent at the 2-position and a methyl group at the 6-position of the quinoline core, contributing to its unique steric and electronic properties. The carboxylic acid functional group enhances its versatility as an intermediate for further derivatization or coordination chemistry. This compound may exhibit utility in the development of bioactive molecules, given the pharmacological relevance of quinoline scaffolds. Its well-defined molecular architecture allows for precise modifications, making it a valuable candidate for exploratory synthesis and structure-activity relationship studies.
2-(2,5-Dimethylphenyl)-6-methylquinoline-4-carboxylic acid structure
438215-97-5 structure
Product Name:2-(2,5-Dimethylphenyl)-6-methylquinoline-4-carboxylic acid
CAS No:438215-97-5
MF:C19H17NO2
MW:291.343785047531
MDL:MFCD03074060
CID:2198945
PubChem ID:3501954
Update Time:2025-08-04

2-(2,5-Dimethylphenyl)-6-methylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-METHYL-2-(2,5-DIMETHYLPHENYL)-QUINOLINE-4-CARBOXYLIC ACID
    • Oprea1_494887
    • AKOS003306958
    • STK430578
    • MFCD03074060
    • NCGC00332847-01
    • VS-05479
    • 438215-97-5
    • SB69326
    • 2-(2,5-dimethylphenyl)-6-methyl-4-quinolinecarboxylic acid
    • 2-(2,5-dimethylphenyl)-6-methylquinoline-4-carboxylic acid
    • AK-968/41169539
    • BBL016691
    • ALBB-000473
    • H20868
    • AB01327086-02
    • CS-0315969
    • 2-(2,5-dimethylphenyl)-6-methylquinoline-4-carboxylicacid
    • 2-(2,5-Dimethylphenyl)-6-methylquinoline-4-carboxylic acid
    • MDL: MFCD03074060
    • Inchi: 1S/C19H17NO2/c1-11-4-6-13(3)14(8-11)18-10-16(19(21)22)15-9-12(2)5-7-17(15)20-18/h4-10H,1-3H3,(H,21,22)
    • InChI Key: GJFHVJHGNWFJFL-UHFFFAOYSA-N
    • SMILES: OC(C1=CC(C2C=C(C)C=CC=2C)=NC2C=CC(C)=CC=21)=O

Computed Properties

  • Exact Mass: 291.125928785Da
  • Monoisotopic Mass: 291.125928785Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 463.0±33.0 °C at 760 mmHg
  • Flash Point: 233.8±25.4 °C
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-(2,5-Dimethylphenyl)-6-methylquinoline-4-carboxylic acid Security Information

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Additional information on 2-(2,5-Dimethylphenyl)-6-methylquinoline-4-carboxylic acid

Comprehensive Overview of 2-(2,5-Dimethylphenyl)-6-methylquinoline-4-carboxylic acid (CAS No. 438215-97-5)

2-(2,5-Dimethylphenyl)-6-methylquinoline-4-carboxylic acid (CAS No. 438215-97-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This quinoline derivative is characterized by its unique molecular structure, which combines a quinoline core with dimethylphenyl and methyl substituents, enhancing its potential applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its carboxylic acid functional group, which offers versatile reactivity for further chemical modifications.

The compound's CAS No. 438215-97-5 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its systematic name, 2-(2,5-Dimethylphenyl)-6-methylquinoline-4-carboxylic acid, reflects its structural complexity and distinguishes it from other quinoline derivatives. Recent studies highlight its potential as a building block for designing novel small-molecule inhibitors, particularly in targeting enzymes or receptors implicated in inflammatory and metabolic disorders. This aligns with the growing demand for precision medicine and targeted therapies, which dominate current biomedical research trends.

In the realm of materials science, 2-(2,5-Dimethylphenyl)-6-methylquinoline-4-carboxylic acid is explored for its photophysical properties. Its conjugated system may contribute to organic light-emitting diodes (OLEDs) or fluorescent probes, addressing the surge in demand for sustainable and energy-efficient technologies. The compound's methylquinoline moiety is also under investigation for its role in enhancing charge transport in organic semiconductors, a hot topic in flexible electronics and wearable devices.

Synthetic routes to CAS No. 438215-97-5 often involve multistep organic reactions, such as Friedel-Crafts acylation or Suzuki coupling, to assemble the dimethylphenyl-quinoline scaffold. Optimizing these processes is a key focus for chemists, as it impacts the compound's scalability and purity—factors critical for industrial applications. Environmental considerations, such as green chemistry principles, are increasingly integrated into its synthesis to reduce waste and improve sustainability.

From a commercial perspective, 2-(2,5-Dimethylphenyl)-6-methylquinoline-4-carboxylic acid is primarily supplied to research institutions and pharmaceutical developers. Its niche applications underscore the importance of high-purity standards and custom synthesis services, which are frequently searched terms among procurement specialists. Analytical techniques like HPLC and NMR spectroscopy are essential for quality control, ensuring compliance with stringent regulatory requirements.

Emerging discussions in online forums and scientific literature often link quinoline derivatives to breakthroughs in anticancer agents and antiviral drugs. While CAS No. 438215-97-5 has not yet been widely studied in clinical settings, its structural features suggest untapped potential. For instance, the carboxylic acid group could facilitate interactions with biological targets, making it a candidate for structure-activity relationship (SAR) studies—a trending topic in computational chemistry and AI-driven drug design.

In summary, 2-(2,5-Dimethylphenyl)-6-methylquinoline-4-carboxylic acid represents a versatile compound with interdisciplinary relevance. Its applications span from pharmaceutical intermediates to advanced materials, reflecting broader trends in science and technology. As research progresses, this compound may unlock new possibilities in personalized medicine and sustainable innovation, answering pressing questions in both academic and industrial sectors.

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